2-(5-(Tert-butyl)-2-methoxyphenyl)-5-methylpyridine
Cat. No. B8406819
M. Wt: 255.35 g/mol
InChI Key: PMHIMFDDHRATPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09409893B2
Procedure details
A mixture of 2-bromo-5-methylpyridine [purchased from TCI] (0.827 g, 4.81 mmol), (5-(tert-butyl)-2-methoxyphenyl)boronic acid [Intermediate 5] (1.2 g, 5.77 mmol) and potassium carbonate (0.997 g, 7.21 mmol) in dimethoxyethane (15 mL) and water (5 mL) was purged with nitrogen for 20 minutes. Tetrakis(triphenylphosphine)palladium(0) (277.8 mg, 0.24 mmol) was added and the reaction mixture heated to 80° C. in a sealed vial for 22 hours. The cooled reaction mixture was partitioned between ethyl acetate (80 mL) and 1 M aqueous sodium hydroxide solution (80 mL), the organic phase separated, washed with water (80 mL) and saturated brine (80 mL), dried (MgSO4), filtered and concentrated under reduced pressure to give a yellow syrup. The crude product was purified by chromatography on silica eluting with a solvent gradient of 0 to 35% ethyl acetate in hexanes to give 2-(5-(tert-butyl)-2-methoxyphenyl)-5-methylpyridine (1.216 g, 99% yield) as a colorless oil.
Yield
99%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][N:3]=1.[C:9]([C:13]1[CH:14]=[CH:15][C:16]([O:22][CH3:23])=[C:17](B(O)O)[CH:18]=1)([CH3:12])([CH3:11])[CH3:10].C(=O)([O-])[O-].[K+].[K+]>C(COC)OC.O.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[C:9]([C:13]1[CH:18]=[CH:17][C:16]([O:22][CH3:23])=[C:15]([C:2]2[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][N:3]=2)[CH:14]=1)([CH3:12])([CH3:10])[CH3:11] |f:2.3.4,^1:40,42,61,80|
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Inputs
Step One
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Name
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|
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Quantity
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0.827 g
|
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Type
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reactant
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|
Smiles
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BrC1=NC=C(C=C1)C
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Name
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|
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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C(C)(C)(C)C=1C=CC(=C(C1)B(O)O)OC
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)C=1C=CC(=C(C1)B(O)O)OC
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Name
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Quantity
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0.997 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C(OC)COC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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277.8 mg
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was purged with nitrogen for 20 minutes
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Duration
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20 min
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CUSTOM
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Type
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CUSTOM
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|
Details
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The cooled reaction mixture
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CUSTOM
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Type
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CUSTOM
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|
Details
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was partitioned between ethyl acetate (80 mL) and 1 M aqueous sodium hydroxide solution (80 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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the organic phase separated
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WASH
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Type
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WASH
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Details
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washed with water (80 mL) and saturated brine (80 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to give a yellow syrup
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The crude product was purified by chromatography on silica eluting with a solvent gradient of 0 to 35% ethyl acetate in hexanes
|
Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
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C(C)(C)(C)C=1C=CC(=C(C1)C1=NC=C(C=C1)C)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.216 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
